Cas no 2309456-80-0 (Ethanone, 2-bromo-1-(2-bromo-5-thiazolyl)-)

• Product Name: Ethanone, 2-bromo-1-(2-bromo-5-thiazolyl)-
• CAS No: 2309456-80-0
• MF: C₅H₃Br₂NOS
• MW: 284.956418275833
• CID: 6444102
• Update Time: 2025-06-11

Ethanone, 2-bromo-1-(2-bromo-5-thiazolyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-bromo-1-(2-bromo-5-thiazolyl)-

• Inchi： 1S/C5H3Br2NOS/c6-1-3(9)4-2-8-5(7)10-4/h2H,1H2
• InChI Key： JUDOWYCLFGXTAK-UHFFFAOYSA-N
• SMILES： C(=O)(C1SC(Br)=NC=1)CBr

Experimental Properties

• Density: 2.142±0.06 g/cm3(Predicted)
• Boiling Point: 315.4±17.0 °C(Predicted)
• pka: -1.60±0.10(Predicted)

Additional information on Ethanone, 2-bromo-1-(2-bromo-5-thiazolyl)-

Ethanone, 2-bromo-1-(2-bromo-5-thiazolyl)- (CAS No. 2309456-80-0): A Comprehensive Overview in Modern Chemical Biology

Ethanone, 2-bromo-1-(2-bromo-5-thiazolyl)-, identified by the chemical compound code CAS No. 2309456-80-0, represents a significant compound in the realm of chemical biology and pharmaceutical research. This heterocyclic ketone derivative has garnered considerable attention due to its unique structural properties and potential applications in drug discovery and molecular studies. The compound's molecular framework, featuring a brominated thiazole moiety attached to an acetyl group, positions it as a versatile intermediate for synthesizing more complex bioactive molecules.

The Ethanone, 2-bromo-1-(2-bromo-5-thiazolyl)- molecule is characterized by its dual bromine substituents on the thiazole ring and the acetyl group at the C1 position. This specific arrangement enhances its reactivity, making it a valuable scaffold for medicinal chemists exploring novel therapeutic agents. The bromine atoms not only contribute to the compound's electronic properties but also facilitate further functionalization through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings.

In recent years, there has been a surge in research focusing on thiazole derivatives due to their broad spectrum of biological activities. Thiazole-based compounds are known for their antimicrobial, anti-inflammatory, and anticancer properties. The introduction of bromine atoms into the thiazole core further modulates these activities, often enhancing binding affinity to biological targets. For instance, studies have demonstrated that brominated thiazoles exhibit potent inhibitory effects on various enzymes and receptors implicated in diseases such as cancer and neurodegeneration.

The synthesis of Ethanone, 2-bromo-1-(2-bromo-5-thiazolyl)- involves multi-step organic transformations that highlight the compound's synthetic utility. The process typically begins with the bromination of a thiazole precursor followed by condensation with an acetylating agent. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions, have been employed to introduce additional functional groups with high precision. These techniques ensure that the final product retains its structural integrity while allowing for further modifications to tailor its biological profile.

One of the most compelling aspects of this compound is its potential as a building block for drug development. Researchers have leveraged its structural features to design molecules that interact selectively with disease-causing proteins. For example, derivatives of Ethanone, 2-bromo-1-(2-bromo-5-thiazolyl)- have been investigated for their ability to inhibit kinases involved in tumor growth and progression. The bromine atoms serve as handles for covalent bonding strategies, enabling the creation of irreversible inhibitors that disrupt key signaling pathways.

The pharmacological evaluation of Ethanone, 2-bromo-1-(2-bromo-5-thiazolyl)- and its derivatives has revealed promising results in preclinical studies. These investigations have focused on assessing their efficacy in models of cancer, inflammation, and infectious diseases. The compound's ability to modulate enzyme activity and receptor binding suggests its versatility in addressing multiple therapeutic challenges. Moreover, its favorable pharmacokinetic properties make it an attractive candidate for further development into clinical candidates.

Advances in computational chemistry have further enhanced the understanding of how Ethanone, 2-bromo-1-(2-bromo-5-thiazolyl)- interacts with biological targets. Molecular docking simulations and quantum mechanical calculations provide insights into its binding affinity and mode of action at the atomic level. These computational approaches complement experimental data, allowing researchers to refine molecular designs with greater confidence. The integration of machine learning algorithms has also accelerated the discovery process by predicting novel derivatives with enhanced bioactivity.

The role of this compound in chemical biology extends beyond drug discovery. It serves as a valuable tool for studying protein-protein interactions and enzyme mechanisms. By incorporating fluorescent or biotinylated tags into derivatives of Ethanone, 2-bromo-1-(2-bromo-5-thiazolyl)-, researchers can visualize and manipulate biological pathways with high resolution. Such applications are particularly relevant in understanding complex diseases where multiple factors contribute to pathology.

Looking ahead, the future prospects for Ethanone, 2-bromo-1-(2-bromo-5-thiazolyl)- are bright within both academic research and industrial applications. Ongoing studies aim to expand its utility by exploring new synthetic routes and biological functions. Collaborative efforts between chemists and biologists will be crucial in translating laboratory findings into tangible benefits for patients worldwide. The compound's unique properties position it as a cornerstone in the development of next-generation therapeutics.